Cas no 1350925-21-1 (6-chloro-3H,4H-pyrido2,3-bpyrazin-3-one)

• Product Name: 6-chloro-3H,4H-pyrido2,3-bpyrazin-3-one
• CAS No: 1350925-21-1
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• MDL: MFCD22571053
• CID: 2359288
• PubChem ID: 86697562
• Update Time: 2025-05-25

6-chloro-3H,4H-pyrido2,3-bpyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrido[3,2-b]pyrazin-3(4H)-one
• 6-Chloropyrido[2,3-b]pyrazin-3(4H)-one
• BKROTOZNASSZKV-UHFFFAOYSA-N
• 6-Chloropyrido[2,3-b]pyrazine-3(4H)-one
• J3.619.837K
• 6-chloro-3H,4H-pyrido2,3-bpyrazin-3-one
• SCHEMBL9978586
• CS-0112103
• 6-chloro-4H-pyrido[2,3-b]pyrazin-3-one
• 1350925-21-1
• DB-197238
• F82535
• EN300-1718559
• 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one

• MDL： MFCD22571053
• Inchi： 1S/C7H4ClN3O/c8-5-2-1-4-7(10-5)11-6(12)3-9-4/h1-3H,(H,10,11,12)
• InChI Key： BKROTOZNASSZKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)NC(C=N2)=O

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 0.9

Additional information on 6-chloro-3H,4H-pyrido2,3-bpyrazin-3-one

6-Chloro-3H,4H-Pyrido[2,3-b]Pyrazin-3-One: A Comprehensive Overview

The compound 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one (CAS No. 1350925-21-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrazines, which are known for their unique structural features and diverse biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one, providing a comprehensive understanding of its significance in modern chemical research.

Structural Insights and Physical Properties

6-Chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one exhibits a distinctive fused ring system comprising a pyridine ring fused with a pyrazine ring. The presence of a chlorine substituent at the 6-position introduces electronic and steric effects that influence the compound's reactivity and biological behavior. Its molecular formula is C8H5ClN3O, with a molecular weight of 198.57 g/mol. The compound is typically found in the solid state under standard conditions, with a melting point of approximately 280°C. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity and hydrogen bonding capacity.

Synthesis and Chemical Modifications

The synthesis of 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one involves multi-step organic reactions that exploit various functional group transformations. One common approach involves the condensation of appropriate precursors followed by cyclization to form the fused pyridopyrazine ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. Researchers have also explored various substitution patterns on the pyridopyrazine core to investigate their impact on biological activity.

Biological Activity and Applications

One of the most notable aspects of 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one is its potential as a bioactive molecule. Studies have demonstrated its ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its role as an inhibitor of certain kinases implicated in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions.

Efforts are underway to optimize its pharmacokinetic properties through chemical modifications aimed at enhancing bioavailability and reducing toxicity. These studies are conducted using advanced techniques such as high-throughput screening and computational modeling to predict drug-like behavior.

Recent Research Developments

The past few years have witnessed significant progress in understanding the mechanistic aspects of 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one's interactions with biological systems. For example:

• Target Identification: Researchers have identified specific protein targets that interact with this compound using techniques like X-ray crystallography and NMR spectroscopy.
• Mechanistic Studies: Detailed mechanistic studies have elucidated how this compound modulates enzyme activity at the molecular level.
• Toxicological Assessments: Preclinical studies have been conducted to evaluate its safety profile and potential toxicity mechanisms.
• Synthetic Innovations: Novel synthetic routes have been developed to streamline production processes while maintaining high purity standards.

These advancements underscore the compound's versatility as both a research tool and a potential therapeutic agent.

Future Prospects and Challenges

The future trajectory of 6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one's development hinges on overcoming several challenges while capitalizing on emerging opportunities:

• Scalability: Scaling up synthesis processes for large-scale production remains an area requiring further optimization.
• Bioavailability: Enhancing its pharmacokinetic profile through structural modifications or formulation strategies is critical for clinical translation.
• Clinical Trials: Advancing into clinical trials will require rigorous testing to establish safety and efficacy profiles in human subjects.
• Creative Applications: Exploring new applications beyond traditional therapeutic areas could unlock additional value for this compound.

The integration of interdisciplinary approaches—combining synthetic chemistry with computational modeling and biological testing—will be instrumental in addressing these challenges effectively.

In conclusion,6-chloro-3H,4H-pyrido[2,3-b]pyrazin-3-one (CAS No. 1350925-21-1) stands at the forefront of chemical innovation due to its unique properties and diverse applications. As research continues to uncover new facets of this compound's potential, it holds promise for advancing both academic knowledge and practical solutions across multiple domains.